Cas no 100037-20-5 (1-Propanone,3-[bis(2-hydroxyethyl)amino]-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-,hydriodide (1:1))

1-Propanone,3-[bis(2-hydroxyethyl)amino]-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-,hydriodide (1:1) structure
100037-20-5 structure
Product Name:1-Propanone,3-[bis(2-hydroxyethyl)amino]-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-,hydriodide (1:1)
CAS No:100037-20-5
MF:C16H25IN4O3
MW:448.299175977707
CID:179094
PubChem ID:3063162
Update Time:2025-04-19

1-Propanone,3-[bis(2-hydroxyethyl)amino]-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-,hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,3-[bis(2-hydroxyethyl)amino]-1-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-,hydriodide (1:1)
    • 3-[bis(2-hydroxyethyl)amino]-1-[4-(4,5-dihydro-1H-imidazol-2-ylamino)phenyl]propan-1-one,hydroiodide
    • 1-Propanone, 3-(bis(2-hydroxyethyl)amino)-1-(4-((4,5-dihydro-1H-imidazol-2-yl)amino)phenyl)-,monohydriodide
    • 3-(Bis(2-hydroxyethyl)amino)-4'-(2-imidazolin-2-ylamino)propiopheonone hydriodide
    • AC1MI55P
    • LS-122763
    • Propiophenone, 3-(bis(2-hydroxyethyl)amino)-4'-(2-imidazolin-2-ylamino)-, monohydriodide
    • 100037-20-5
    • DTXSID90142887
    • Inchi: 1S/C16H24N4O3.HI/c21-11-9-20(10-12-22)8-5-15(23)13-1-3-14(4-2-13)19-16-17-6-7-18-16;/h1-4,21-22H,5-12H2,(H2,17,18,19);1H
    • InChI Key: ZPJHXXLUHYVNBN-UHFFFAOYSA-N
    • SMILES: I.OCCN(CCO)CCC(C1C=CC(=CC=1)NC1=NCCN1)=O

Computed Properties

  • Exact Mass: 448.09685
  • Monoisotopic Mass: 448.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 389
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • Boiling Point: 539.8°Cat760mmHg
  • Flash Point: 280.3°C
  • PSA: 97.19
  • LogP: 0.75270
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